Cas no 2807-30-9 (2-Propoxyethanol)

• Product Name: 2-Propoxyethanol
• CAS No: 2807-30-9
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00072645
• CID: 84489
• PubChem ID: 24878241
• Update Time: 2026-05-14

2-Propoxyethanol Chemical and Physical Properties

Names and Identifiers

• 2-Propoxyethanol
• Ethylene Glycol Monopropyl Ether
• Glycol propyl ether
• 2-hydroxyethyl propyl ether
• 2-n-propoxyethanol
• 2-propoxy-1-ethanol
• 3-oxa-1-hexanol
• Eastman EP
• ektasolveep
• ep solvent
• Extrasolve EP
• N-PROPYL GLYCOL
• n-Propylglykol
• Propoxyethanol
• PROPYL GLYCOL
• propylcellosolve
• Ethylene glycol propyl ether
• Propyl Cellosolve
• Ethanol, 2-propoxy-
• 2-propoxyethan-1-ol
• 2-(Propyloxy)ethanol
• Ektasolve EP
• n-Propoxyethanol
• Ethylene glycol mono-n-propyl ether
• n-Propyl Oxitol glycol
• Ethylene glycol mono propyl ether
• Monopropyl ether of ethylene glycol
• 2-Propoxy-ethanol
• TF513KWZ2Y
• Ethylene glycol n-propyl ether
• YEYKMVJDLWJFOA-UHFF

• MDL： MFCD00072645
• Inchi： 1S/C5H12O2/c1-2-4-7-5-3-6/h6H,2-5H2,1H3
• InChI Key： YEYKMVJDLWJFOA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1731983

Computed Properties

• Exact Mass: 104.08400
• Monoisotopic Mass: 104.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.913 g/mL at 25 °C(lit.)
• Melting Point: −75 °C (lit.)
• Boiling Point: 150-153 °C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.413(lit.)
• Solubility: Soluble (191 g/l) (25 º C),
• Stability/Shelf Life: Flammable. Incompatible with oxidizing agents. May form explosive mixtures with air.
• PSA: 29.46000
• LogP: 0.40530
• Solubility: Soluble in most organic solvents and miscible with water.
• Vapor Pressure: 1.3 mmHg ( 20 °C)

2-Propoxyethanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H312,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 1986 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-21-36
• Safety Instruction： S26-S36/37-S46
• FLUKA BRAND F CODES：10-23
• RTECS：KM2800000
• Hazardous Material Identification：
• Storage Condition：Flammable area
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：R21
• Packing Group：III
• Safety Term：3.2
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether